Cas no 1245646-33-6 (1-(1-(2-(Trifluoromethyl)phenyl)-cyclopropyl)piperazine)

• Product Name: 1-(1-(2-(Trifluoromethyl)phenyl)-cyclopropyl)piperazine
• CAS No: 1245646-33-6
• MF: C₁₄H₁₇F₃N₂
• MW: 270.293393850327
• CID: 1027935
• PubChem ID: 70700373
• Update Time: 2025-04-20

1-(1-(2-(Trifluoromethyl)phenyl)-cyclopropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2-(Trifluoromethyl)phenyl)cyclopropyl)piperazine
• 1-(1-(2-(Trifluoromethyl)phenyl)-cyclopropyl)piperazine
• 1-{1-[2-(Trifluoromethyl)phenyl]cyclopropyl}piperazine
• 1-[1-[2-(trifluoromethyl)phenyl]cyclopropyl]piperazine
• 1245646-33-6
• Piperazine, 1-[1-[2-(trifluoromethyl)phenyl]cyclopropyl]-
• DTXSID80743221

• MDL： MFCD14706746
• Inchi： 1S/C14H17F3N2/c15-14(16,17)12-4-2-1-3-11(12)13(5-6-13)19-9-7-18-8-10-19/h1-4,18H,5-10H2
• InChI Key： UXLZUUBJCAEXQU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(CC1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 270.13438304g/mol
• Monoisotopic Mass: 270.13438304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes